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Compound Name: 2,3,3',4,6-Pentachlorobiphenyl!
CAS No.: 74472-35-8
Cat. No.: B1594567
Get Quote
. J

Content Type: Technical Comparison & Experimental Guide Subject: 2,3,3',4',6-
Pentachlorobiphenyl (PCB 110) Cas Number: 38380-03-9[1][2]

Executive Summary & Technical Context[1][3][4]

In the high-stakes field of environmental toxicology and pharmaceutical purity testing, PCB 110
(2,3,3',4',6-Pentachlorobiphenyl) presents a unique analytical challenge. Unlike the "dioxin-like"
PCBs (e.g., PCB 77, 126), PCB 110 is an ortho-substituted congener. However, its
chromatographic behavior frequently leads to co-elution with toxicologically significant
congeners (such as PCB 82 or PCB 77) on standard 5% phenyl-methylpolysiloxane columns

(e.g., DB-5).

Accurate quantification of PCB 110 is not merely a compliance exercise; it is critical for
correcting positive bias in toxicity equivalent (TEQ) calculations. If PCB 110 is not
chromatographically resolved or mathematically deconvoluted using Isotope Dilution Mass
Spectrometry (IDMS), it can falsely inflate the reported concentration of co-eluting dioxin-like
congeners.
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This guide compares the primary Certified Reference Materials (CRMs) available for PCB 110,

focusing on their utility in High-Resolution Gas Chromatography/High-Resolution Mass
Spectrometry (HRGC/HRMS) and GC-MS/MS workflows.

Comparative Analysis of PCB 110 CRMs

The selection of a CRM is dictated by the analytical method: External Calibration (standard GC-

ECD/MS) vs. Internal Standard/Isotope Dilution (HRMS).

Table 1: Primary Solution CRMs for Calibration

Data aggregated from vendor specifications and certificates of analysis.

Feature

Wellington
Laboratories

Cambridge Isotope
Labs (CIL)

AccuStandard

Product Code

PCB-110 (Native) /
MBP-110 (Labeled)

PCB-110-C (Native) /
EC-1406 (Labeled)

C-110N (Native)

Isotopic Label

Carbon-13 (

)

Carbon-13 (

)

Native Only

Concentration

50 pg/mL (Native) / 40
pg/mL (Labeled)

100 pg/mL (Native) /
40 pg/mL (Labeled)

35 pg/mL or 100
pg/mL

Solvent Matrix

Nonane / Isooctane

Nonane

Isooctane

= 98% (Chemical) / 2

> 99% (Chemical) / =

Purity ) ) > 99% (Chemical)
99% (Isotopic) 99% (Isotopic)
o ISO 17034 /1SO ISO 17034 /1SO
Certification ISO 17034
17025 17025
High-Volume Routine ]
Gold Standard for Screening/ECD

Best Use Case

IDMS. The matched
native/label pair is
optimized for EPA
Method 1668C.

Analysis. Higher
native concentration
allows for more

flexible working stock

prep.

Methods. Cost-
effective for labs not
requiring isotopic

correction.
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Table 2: Matrix CRMs for Method Validation

Use these materials to validate the extraction efficiency of PCB 110 from complex biological

matrices.
Provider SRM Code Matrix PCB 110 Status
Reference Value.
Fortified Human Useful for
NIST SRM 1958 o
Serum clinical/exposure
studies.
Certified Value.
o ) Critical for
Lake Michigan Fish
NIST SRM 1947a ) environmental
Tissue ) ]
bioaccumulation
studies.
] ] Certified Value. High-
NIST SRM 1588b Cod Liver Oil

lipid matrix challenge.

Experimental Protocol: IDMS Quantification of PCB
110

The following protocol utilizes Wellington Laboratories MBP-110 (

-PCB 110) as the internal standard. This method is self-validating because the labeled isotope
corrects for loss during extraction and instrument drift.

Phase A: Sample Preparation & Spiking

o Homogenization: Weigh 10 g of sample (sediment/tissue).
e Equilibration: Spike the sample directly with 2.0 ng of MBP-110 (

-labeled surrogate).

o Causality: Spiking before extraction ensures that any loss of native PCB 110 during
cleanup is mirrored by the loss of the isotope, allowing for mathematical correction
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(Recovery Correction).

o Extraction: Soxhlet extraction with Toluene (24 hours) or Pressurized Liquid Extraction (PLE).

Phase B: Cleanup (The "Co-elution” Defense)

PCB 110 is non-planar but often co-extracts with lipids.
o Acid Silica Gel: Pass extract through a column of 44% sulfuric acid silica.
o Purpose: Oxidizes lipids without degrading PCBs.
 Florisil Fractionation:
o Elute with Hexane (F1): Contains PCB 110 and other non-polar congeners.

o Note: Avoid Carbon columns for PCB 110 isolation, as they are designed to separate
planar (dioxin-like) PCBs. PCB 110 typically elutes in the mono-ortho/di-ortho fraction.

Phase C: Instrumental Analysis (GC-HRMS)

e Column: Phenomenex Zebron ZB-5MS or Agilent DB-5ms (60m x 0.25mm x 0.25um).

o Critical Parameter: A 60m column is recommended over 30m to resolve PCB 110 from
PCB 82.

e Mass Spec Parameters (SIR Mode):
o Native PCB 110: Monitor m/z 325.8804 (M+) and 327.8775 (M+2).

o -PCB 110: Monitor m/z 337.9207 (M+) and 339.9177 (M+2).

Phase D: Calculation (Isotope Dilution)

Calculate concentration (

) using the response factor (

) derived from the calibration CRM:
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Where:

e = Area of native PCB 110
e = Area of
-PCB 110

» = Concentration of internal standard spiked

Visualizations
Diagram 1: Analytical Decision Tree for PCB 110

Caption: Logical flow for selecting the correct CRM and column based on analytical
requirements.
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Select Analytical Goal

Method Type?

High Precision \Routine

Targeted Quantitation Screening / Profiling
(EPA 1668C / HRMS) (GC-ECD / LRMS)

USE: Wellington MBP-110

USE: AccuStandard C-110N

or CIL EC-1406 (External Calibration)

(Isotope Dilution)

Is PCB 82/77 Separation Critical?

Yes (Complex Matrix) \No (Clean Matrix)

Column: 60m DB-XLB or

Column: 30m DB-5ms

Sl (Standard Resolution)

(High Selectivity)

Click to download full resolution via product page

Diagram 2: Isotope Dilution Workflow

Caption: Self-validating workflow using Mass-Labeled CRMs to correct for extraction losses.
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IIH)&IISICI' (Toluene) (Lipid Removal) (m/z 326 & 338) (Recovery Corrected)

SPIKE: 13C-PCB 110
(Wellington/CIL CRM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comparative Guide: Certified Reference Materials
(CRMs) for PCB 110]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594567/docs#comparative-guide-certified-
reference-materials-crms-for-pcb-110]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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